N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide
Overview
Description
Synthesis Analysis
Unfortunately, I was unable to find specific information on the synthesis of N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide from the available sources.
Molecular Structure Analysis
The molecular structure of N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide consists of a furan ring attached to a methoxyethoxy group and an isonicotinamide group . The compound has a molecular formula of C14H16N2O4.
Scientific Research Applications
- N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide has shown promise as an anticancer agent. Researchers have explored its ability to inhibit specific enzymes involved in cancer cell growth and proliferation. Preclinical studies suggest that it may interfere with tumor angiogenesis and metastasis .
- Inflammation plays a crucial role in various diseases. This compound has been investigated for its anti-inflammatory properties. It may modulate inflammatory pathways, making it a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel diseases .
- The compound exhibits antimicrobial activity against certain bacteria and fungi. Researchers have studied its potential as an alternative to existing antibiotics. Its unique chemical structure could provide a novel approach to combating drug-resistant pathogens .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Studies have explored the neuroprotective effects of this compound. It may enhance neuronal survival and reduce oxidative stress .
- Cardiovascular diseases remain a global health concern. Some research suggests that N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide could have cardioprotective effects. It may influence lipid metabolism, vascular function, and endothelial health .
- Chemists and pharmacologists have investigated this compound’s structure-activity relationship. Understanding its interactions with biological targets can aid in designing more effective drugs. Computational modeling and medicinal chemistry studies contribute to this field .
Anticancer Potential
Anti-Inflammatory Activity
Antimicrobial Effects
Neuroprotective Properties
Cardiovascular Applications
Chemical Biology and Drug Design
These applications highlight the versatility of N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)isonicotinamide and underscore its potential impact on human health. Further research and clinical trials are essential to fully explore its therapeutic benefits . If you’d like more detailed information on any specific application, feel free to ask! 😊
Future Directions
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-18-7-8-20-13-9-11(4-5-15-13)14(17)16-10-12-3-2-6-19-12/h2-6,9H,7-8,10H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEKABYSOTCETNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC=CC(=C1)C(=O)NCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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